Cas no 419571-68-9 (Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate
• CAS No: 419571-68-9
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD11975871
• CID: 1513227
• PubChem ID: 21912749
• Update Time: 2025-06-11

Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate
• 1,1-dimethylethyl 4-(1,3-dioxobutyl)piperidinecarboxylate
• 1-Piperidinecarboxylic acid, 4-(1,3-dioxobutyl)-, 1,1-dimethylethyl ester
• I12-0558
• WT1041
• SureCN4239798
• CTK1D3530
• 4-(3-Oxo-butyryl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(1,3-dioxobutyl)piperidine-1-carboxylate
• AKOS015897757
• t-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate
• PB42792
• 419571-68-9
• SY321628
• P19673
• FT-0736233
• DTXSID70619986
• MFCD11975871
• CS-0183427
• 1-Boc-4-(3-oxobutanoyl)piperidine
• 1-(tert-Butoxycarbonyl)-4-(1,3-dioxo-but-1-yl)piperidine
• NS-04314
• A1-01258
• AKTJBXNKJJLHFG-UHFFFAOYSA-N
• starbld0017195
• SCHEMBL4239798
• DB-070238

• MDL： MFCD11975871
• Inchi： 1S/C14H23NO4/c1-10(16)9-12(17)11-5-7-15(8-6-11)13(18)19-14(2,3)4/h11H,5-9H2,1-4H3
• InChI Key： AKTJBXNKJJLHFG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC(C)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 269.16279
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68

Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate

Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate (CAS No. 419571-68-9) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents and its role as a key intermediate in various synthetic pathways.

The chemical structure of tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate is composed of a tert-butyl ester group, a piperidine ring, and a 3-oxobutanoyl moiety. The tert-butyl ester group provides stability and protection for the carboxylic acid functionality, making it an ideal choice for multi-step synthetic processes. The piperidine ring, a six-membered nitrogen-containing heterocycle, imparts significant conformational flexibility and chemical reactivity, which are crucial for its diverse applications.

The 3-oxobutanoyl moiety, derived from acetoacetate, is a key functional group that can undergo various chemical transformations such as nucleophilic addition, condensation reactions, and Michael additions. These reactions are fundamental in the synthesis of complex organic molecules and pharmaceuticals. The combination of these structural elements makes tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate a valuable building block in the design and synthesis of bioactive compounds.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds derived from tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings have opened new avenues for the development of novel drugs targeting inflammatory diseases and pain management.

One notable application of tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate is in the synthesis of piperidine-based ligands for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. The ability to modify the structure of tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate allows researchers to fine-tune the binding affinity and selectivity of these ligands, leading to more effective and specific therapeutic agents.

Beyond its use in medicinal chemistry, tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate has also found applications in materials science. Its unique structural properties make it suitable for the synthesis of functional polymers and supramolecular assemblies. These materials have potential uses in areas such as drug delivery systems, sensors, and catalysis.

The synthesis of tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate typically involves several well-established chemical reactions. One common approach is to start with tert-butyl piperidine-1-carboxylate and react it with acetoacetic acid or its derivatives under appropriate conditions. The reaction conditions can be optimized to achieve high yields and purity, making this compound readily available for further research and development.

In conclusion, tert-butyl 4-(3-oxobutanoyl)piperidine-1-carboxylate (CAS No. 419571-68-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an essential building block for the development of novel bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.